Cas no 2171896-84-5 (4-(3-acetylphenyl)piperidine-3-carboxylic acid)

• Product Name: 4-(3-acetylphenyl)piperidine-3-carboxylic acid
• CAS No: 2171896-84-5
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 6550563
• PubChem ID: 165878506
• Update Time: 2025-10-28

4-(3-acetylphenyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-acetylphenyl)piperidine-3-carboxylic acid
• 2171896-84-5
• EN300-1477208

• Inchi： 1S/C14H17NO3/c1-9(16)10-3-2-4-11(7-10)12-5-6-15-8-13(12)14(17)18/h2-4,7,12-13,15H,5-6,8H2,1H3,(H,17,18)
• InChI Key： SQMLSHOQVXHVLZ-UHFFFAOYSA-N
• SMILES： OC(C1CNCCC1C1C=CC=C(C(C)=O)C=1)=O

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-(3-acetylphenyl)piperidine-3-carboxylic acid

4-(3-Acetylphenyl)Piperidine-3-Carboxylic Acid: A Comprehensive Overview

4-(3-Acetylphenyl)Piperidine-3-Carboxylic Acid, also known by its CAS number 2171896-84-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The molecular structure of 4-(3-Acetylphenyl)Piperidine-3-Carboxylic Acid comprises a piperidine ring substituted with an acetylphenyl group at the 4-position and a carboxylic acid group at the 3-position. This arrangement imparts the molecule with both hydrophobic and hydrophilic characteristics, which are crucial for its interactions within biological systems. The piperidine ring, a six-membered saturated ring containing one nitrogen atom, contributes to the compound's stability and ability to form hydrogen bonds, which are essential for its pharmacokinetic properties.

Recent advancements in computational chemistry have allowed researchers to model the behavior of 4-(3-Acetylphenyl)Piperidine-3-Carboxylic Acid in various environments. These studies have revealed that the compound exhibits significant binding affinity towards certain protein targets, suggesting its potential as a lead compound in drug design. For instance, investigations into its interaction with G-protein coupled receptors (GPCRs) have shown promising results, indicating its role in modulating cellular signaling pathways.

In terms of synthesis, several methods have been developed to produce 4-(3-Acetylphenyl)Piperidine-3-Carboxylic Acid. One common approach involves the Friedel-Crafts acylation of piperidine derivatives, followed by carboxylation to introduce the carboxylic acid group. This multi-step synthesis requires careful optimization to ensure high yields and purity. Researchers have also explored alternative routes, such as using microwave-assisted synthesis or enzymatic catalysis, to improve efficiency and reduce environmental impact.

The physical properties of 4-(3-Acetylphenyl)Piperidine-3-Carboxylic Acid are critical for its application in pharmaceuticals. Its melting point, boiling point, and solubility characteristics have been extensively studied to determine its suitability for various drug delivery systems. For example, its solubility in aqueous solutions makes it a candidate for oral formulations, while its stability under physiological conditions ensures prolonged activity within the body.

Recent research has also focused on the pharmacokinetics of 4-(3-Acetylphenyl)Piperidine-3-Carboxylic Acid. Studies in animal models have demonstrated moderate bioavailability following oral administration, with absorption occurring primarily in the gastrointestinal tract. The compound's metabolism involves cytochrome P450 enzymes, leading to the formation of several metabolites that exhibit varying potencies compared to the parent compound.

In terms of toxicity, preliminary studies suggest that 4-(3-Acetylphenyl)Piperidine-3-Carboxylic Acid has a favorable safety profile at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential for adverse reactions. Environmental impact assessments are also underway to evaluate its biodegradability and ecological risks.

The potential applications of 4-(3-Acetylphenyl)Piperidine-3-Carboxylic Acid extend beyond pharmacology into materials science and agrochemicals. Its ability to act as a chiral catalyst in asymmetric synthesis has been explored, offering new avenues for producing enantiomerically pure compounds. Additionally, its role as a precursor in the synthesis of more complex molecules has been documented, underscoring its versatility in chemical synthesis.

In conclusion, 4-(3-Acetylphenyl)Piperidine-3-Carboxylic Acid, CAS number 2171896-84-5, represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural properties, coupled with recent advancements in synthetic and computational techniques, position it as a valuable tool in modern chemistry and pharmacology.